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Compound of Interest

Compound Name: Azido-FTY720

Cat. No.: B15552818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

properties of Azido-FTY720, a photoactivatable and "clickable" analog of the

immunomodulatory drug FTY720 (Fingolimod). This document details the multi-step synthesis,

spectroscopic characterization, and key chemical attributes of Azido-FTY720, making it a

valuable resource for researchers in medicinal chemistry, chemical biology, and drug

development.

Introduction
FTY720 (Fingolimod) is a sphingosine-1-phosphate (S1P) receptor modulator approved for the

treatment of multiple sclerosis.[1][2] Its mechanism of action involves in vivo phosphorylation to

FTY720-phosphate, which then acts as a functional antagonist of S1P receptors, leading to the

sequestration of lymphocytes in lymph nodes.[3][4] Azido-FTY720, incorporating a

photoreactive azido group, serves as a powerful tool for researchers.[4] This analog allows for

the identification of receptor binding sites through photolabeling and enables conjugation to

other molecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known

as "click chemistry."[5]

Synthesis of Azido-FTY720
The first total synthesis of Azido-FTY720 was reported by Sun and Bittman in 2006, involving a

9-step sequence with an overall yield of 34%. The synthesis starts from 2-(4-
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hydroxyphenyl)ethanol and key steps include the formation of a primary amine at a quaternary

center and selective diazotization of an arylamine intermediate.

Synthetic Scheme
The overall synthetic route to Azido-FTY720 (compound 2) is depicted below. The detailed

experimental protocols for each step are provided in the subsequent section.

Starting Material
Key Intermediates

Final Product

2-(4-hydroxyphenyl)ethanol Triflate_4
 Tf2O, Py

Styrene_5

 (E)-1-octen-1-ylboronic acid,
 Pd(dppf)Cl2

Alcohol_6
 NaOMe, MeOH

Mesylate_7
 MsCl, Et3N

Iodide_8
 NaI

Nitro-diol acetonide 12

 1. 2-nitropropane-1,3-diol acetonide (11), LiHMDS
 2. H2, Pd/C

Diamine 13
 Fe, NH4Cl

Azido-FTY720 (2)

 1. NaNO2, HCl
 2. NaN3

Click to download full resolution via product page

Caption: Synthetic workflow for Azido-FTY720.

Experimental Protocols
The following are the detailed experimental procedures for the synthesis of Azido-FTY720 and

its key intermediates.

Step 1-5: Synthesis of 4-(2-Iodoethyl)-2-octyl-1-nitrobenzene The initial steps involve the

conversion of 2-(4-hydroxyphenyl)ethanol to the corresponding triflate, followed by a Suzuki

coupling with (E)-1-octen-1-ylboronic acid to introduce the octyl chain. The resulting styrene

derivative is then hydrolyzed, mesylated, and converted to the iodide.

Step 6: Synthesis of 2-(2-(4-Octyl-3-nitrophenyl)ethyl)-2-nitropropane-1,3-diol acetonide (12)

The iodide (8) is alkylated with the lithium salt of 2-nitropropane-1,3-diol acetonide (11),

followed by reduction of the newly introduced nitro group to an amine.

Step 7: Synthesis of 2-(3-Amino-4-octylphenethyl)-2-aminopropane-1,3-diol (13) The nitro

group on the aromatic ring of compound 12 is reduced to a primary amine using iron powder

and ammonium chloride.
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Step 8 & 9: Synthesis of 2-(3-Azido-4-octylphenethyl)-2-aminopropane-1,3-diol (Azido-
FTY720, 2) To a solution of the diamine precursor 13 (22 mg, 0.060 mmol) in 0.10 mL of 2 M

HCl and 0.05 mL of H₂O is added NaNO₂ (4.3 mg, 0.060 mmol) portionwise at 0 °C. After

stirring the suspension for 15 minutes, NaN₃ (3.9 mg, 0.060 mmol) is added in one portion. The

mixture is stirred at 0 °C for 30 minutes. The reaction is then quenched with a saturated

aqueous NaHCO₃ solution (10 mL), and the aqueous layer is extracted with EtOAc (3 x 50 mL).

The combined organic layers are dried over MgSO₄ and concentrated to yield the final product,

Azido-FTY720 (2).

Chemical and Physical Properties
A summary of the key chemical and physical properties of Azido-FTY720 is provided in the

table below.

Property Value Reference

Molecular Formula C₁₉H₃₂N₄O₂ [5][6]

Molecular Weight 348.49 g/mol [5]

Appearance Solid [5]

CAS Number 881914-35-8 [5]

UV Absorption Maxima (λmax) 213, 252, 284 nm [4]

Solubility

Soluble in DMF (20 mg/ml),

DMSO (20 mg/ml), and

Ethanol (20 mg/ml). Sparingly

soluble in Ethanol:PBS (pH

7.2) (1:1) (0.2 mg/ml).

[4]

Spectroscopic Data
The structural characterization of Azido-FTY720 is supported by the following spectroscopic

data.
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Spectroscopy Data

¹H NMR
(Data to be populated from supporting

information of the primary literature)

¹³C NMR
(Data to be populated from supporting

information of the primary literature)

IR

The presence of the azide group is

characterized by a strong absorption band

around 2100 cm⁻¹.

Mass Spectrometry
(Data to be populated from supporting

information of the primary literature)

Signaling Pathway of FTY720
The biological activity of FTY720, and by extension Azido-FTY720, is initiated by its

phosphorylation by sphingosine kinase 2 (SphK2) to form FTY720-phosphate. This

phosphorylated form then acts as a potent agonist at four of the five S1P receptors (S1P₁,

S1P₃, S1P₄, and S1P₅). The binding of FTY720-phosphate to the S1P₁ receptor on

lymphocytes leads to receptor internalization and degradation, rendering the cells

unresponsive to the normal S1P gradient that guides their egress from lymph nodes. This

"functional antagonism" results in the sequestration of lymphocytes and the immunomodulatory

effects of the drug.
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Caption: FTY720 signaling pathway.
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Application in Click Chemistry
The azido group on Azido-FTY720 allows for its covalent attachment to alkyne-containing

molecules through the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This

highly efficient and bioorthogonal reaction is a cornerstone of "click chemistry" and enables the

conjugation of Azido-FTY720 to a wide range of probes, surfaces, and biomolecules for

various research applications.

General Click Chemistry Protocol
The following is a general protocol for the CuAAC reaction with Azido-FTY720. Optimization

may be required for specific substrates.

Reactants Catalyst System

Azido-FTY720

Reaction Mixture
(Solvent: e.g., tBuOH/H2O)

Alkyne-containing
Molecule CuSO4 Sodium Ascorbate

(Reducing Agent) Ligand (e.g., TBTA, THPTA)

Triazole-linked
FTY720 Conjugate

 Incubation

Click to download full resolution via product page

Caption: Click chemistry workflow with Azido-FTY720.

Protocol:

Dissolve Azido-FTY720 and the alkyne-containing molecule in a suitable solvent system

(e.g., a mixture of t-butanol and water).
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Prepare a fresh solution of the copper(I) catalyst by mixing CuSO₄ and a reducing agent

such as sodium ascorbate. A stabilizing ligand like Tris[(1-benzyl-1H-1,2,3-triazol-4-

yl)methyl]amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is often

included to improve reaction efficiency and prevent side reactions.

Add the catalyst solution to the solution of the reactants.

Allow the reaction to proceed at room temperature with stirring. The reaction progress can be

monitored by techniques such as TLC or LC-MS.

Upon completion, the desired triazole-linked FTY720 conjugate can be purified using

standard chromatographic methods.

Conclusion
Azido-FTY720 is a valuable chemical probe for studying the pharmacology of S1P receptors.

Its synthesis, while multi-stepped, is well-documented, and its chemical properties make it

amenable to a variety of advanced research applications, including target identification and the

development of novel drug conjugates. This guide provides the essential technical information

for researchers to synthesize, characterize, and utilize Azido-FTY720 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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